![molecular formula C15H16FNO2 B1438099 (5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine CAS No. 1039960-60-5](/img/structure/B1438099.png)
(5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine
Overview
Description
“(5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine” is a chemical compound with the CAS Number 1039960-60-5 . It has a molecular weight of 261.3 . The compound is also known as FMA-2 or 2C-FMA.
Molecular Structure Analysis
The IUPAC name for this compound is (5-fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine . The InChI code is 1S/C15H16FNO2/c1-18-12-5-3-4-10(8-12)15(17)13-9-11(16)6-7-14(13)19-2/h3-9,15H,17H2,1-2H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 261.3 . The physical form of this compound is oil .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on synthesizing derivatives of (5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine and investigating their chemical properties. For example, Zhou Yu (2002) synthesized an intermediate of herbicides by treating 4-chloro-2-fluoroanisole with dichloromethyl methyl ether and titanium tetrachloride, showcasing the utility of fluoro-methoxyphenyl derivatives in synthesizing complex molecules with potential applications in agriculture (Zhou Yu, 2002).
Biological Activity
Significant attention has been given to the biological activities of fluoro-methoxyphenyl derivatives. S. Gorle et al. (2016) synthesized a series of 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine derivatives and reported their significant larvicidal activity, indicating potential applications in pest control and public health (S. Gorle et al., 2016).
Pharmaceutical Research
In pharmaceutical research, novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors by J. Sniecikowska et al. (2019), highlighting the potential of these derivatives in developing new antidepressant medications (J. Sniecikowska et al., 2019).
Imaging and Diagnostic Applications
Fluoro-methoxyphenyl derivatives have also found applications in imaging and diagnostics. V. Kepe et al. (2006) utilized a selective serotonin 1A (5-HT(1A)) molecular imaging probe in conjunction with positron emission tomography (PET) for quantification of 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients, demonstrating the value of these compounds in neuroscientific research and potential diagnostic applications (V. Kepe et al., 2006).
Safety And Hazards
properties
IUPAC Name |
(5-fluoro-2-methoxyphenyl)-(3-methoxyphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO2/c1-18-12-5-3-4-10(8-12)15(17)13-9-11(16)6-7-14(13)19-2/h3-9,15H,17H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNHAEUSIHKMPTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C(C2=CC(=CC=C2)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Fluoro-2-methoxyphenyl)(3-methoxyphenyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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